Cas no 2172213-57-7 (2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid)

2-(3-Hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid is a specialized organic compound featuring a unique oxetane ring structure with a hydroxyl substituent, combined with a branched carboxylic acid moiety. This structural configuration imparts distinct reactivity and stability, making it valuable in synthetic chemistry applications, particularly in the development of pharmaceuticals and fine chemicals. The presence of the oxetane ring enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further functionalization. Its balanced lipophilicity and steric properties contribute to its utility as an intermediate in drug discovery and material science. The compound’s well-defined stereochemistry also ensures reproducibility in synthetic pathways.

2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid structure

2172213-57-7 structure

Product Name:2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid

CAS No:2172213-57-7

MF:C₉H₁₆O₄

MW:188.220943450928

CID:5804232

PubChem ID:165602265

Update Time:2025-06-08

2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid
- EN300-1633666
- 2172213-57-7
- Inchi： 1S/C9H16O4/c1-6(2)8(3,7(10)11)9(12)4-13-5-9/h6,12H,4-5H2,1-3H3,(H,10,11)
- InChI Key： FBVNHJFCTDFFQD-UHFFFAOYSA-N
- SMILES： O1CC(C1)(C(C(=O)O)(C)C(C)C)O

Computed Properties

Exact Mass: 188.10485899g/mol
Monoisotopic Mass: 188.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 66.8Å²

2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1633666-0.05g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	0.05g	$900.0	2023-06-04
Enamine	EN300-1633666-0.1g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	0.1g	$943.0	2023-06-04
Enamine	EN300-1633666-0.25g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	0.25g	$985.0	2023-06-04
Enamine	EN300-1633666-0.5g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	0.5g	$1027.0	2023-06-04
Enamine	EN300-1633666-1.0g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	1g	$1070.0	2023-06-04
Enamine	EN300-1633666-2.5g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	2.5g	$2100.0	2023-06-04
Enamine	EN300-1633666-5.0g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	5g	$3105.0	2023-06-04
Enamine	EN300-1633666-10.0g	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	10g	$4606.0	2023-06-04
Enamine	EN300-1633666-50mg	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	50mg	$900.0	2023-09-22
Enamine	EN300-1633666-100mg	2-(3-hydroxyoxetan-3-yl)-2,3-dimethylbutanoic acid	2172213-57-7	100mg	$943.0	2023-09-22